molecular formula C20H11Cl B1618961 6-Chlorobenzo(a)pyrene CAS No. 21248-01-1

6-Chlorobenzo(a)pyrene

Cat. No. B1618961
CAS RN: 21248-01-1
M. Wt: 286.8 g/mol
InChI Key: YBIBTKJSLUJSSJ-UHFFFAOYSA-N
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Description

6-Chlorobenzo(a)pyrene is a chlorinated polycyclic aromatic hydrocarbon with the molecular formula C20H11Cl . It has an average mass of 286.754 Da and a monoisotopic mass of 286.054932 Da . It is a yellow to brown crystal with a unique aromatic odor .


Synthesis Analysis

The synthesis of 6-Chlorobenzo(a)pyrene is typically achieved through the hydrogenation reduction reaction of 1-chloro-6-nitrobenzene . This reaction needs to be carried out in the presence of an appropriate solvent and hydrogenating agent, such as hydrogen gas and a catalyst .


Molecular Structure Analysis

The molecular structure of 6-Chlorobenzo(a)pyrene consists of a pyrene core with a chlorine atom substituted at the 6th position . The exact structure can be found in various chemical databases .


Physical And Chemical Properties Analysis

6-Chlorobenzo(a)pyrene is a low-volatility compound under normal environmental conditions, but it may release toxic substances under heating conditions . It is insoluble in water but soluble in organic solvents such as benzene and ethanol . It is stable at room temperature but decomposes under high temperature and light conditions .

Mechanism of Action

The mechanism of action of 6-Chlorobenzo(a)pyrene is similar to that of aflatoxin, which binds to the N7 position of guanine . There are indications that benzo[a]pyrene diol epoxide specifically targets the protective p53 gene .

Safety and Hazards

6-Chlorobenzo(a)pyrene is a hazardous substance that may pose potential harm to the environment and humans . During handling and use, relevant safety procedures should be followed, and appropriate protective measures should be taken, such as wearing protective gloves and glasses .

properties

CAS RN

21248-01-1

Product Name

6-Chlorobenzo(a)pyrene

Molecular Formula

C20H11Cl

Molecular Weight

286.8 g/mol

IUPAC Name

6-chlorobenzo[a]pyrene

InChI

InChI=1S/C20H11Cl/c21-20-16-7-2-1-6-14(16)15-10-8-12-4-3-5-13-9-11-17(20)19(15)18(12)13/h1-11H

InChI Key

YBIBTKJSLUJSSJ-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)C3=C4C(=C2Cl)C=CC5=CC=CC(=C54)C=C3

Canonical SMILES

C1=CC=C2C(=C1)C3=C4C(=C2Cl)C=CC5=CC=CC(=C54)C=C3

Other CAS RN

21248-01-1

Origin of Product

United States

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